Cas no 452978-21-1 (1(3H)-Isobenzofuranone,6-(hydroxymethyl)-)

• Product Name: 1(3H)-Isobenzofuranone,6-(hydroxymethyl)-
• CAS No: 452978-21-1
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 327837
• PubChem ID: 17862584
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone,6-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,6-(hydroxymethyl)-
• 1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI)
• 6-(hydroxymethyl)- 1(3H)-Isobenzofuranone
• 6-(hydroxymethyl)-3H-2-benzofuran-1-one
• 6-(Hydroxymethyl)-2-benzofuran-1(3H)-one
• MFCD20275111
• 6-(hydroxymethyl)-1,3-dihydro-2-benzofuran-1-one
• YOZMWKCMXYWHLA-UHFFFAOYSA-N
• 6-hydroxymethyl-3H-isobenzofuran-1-one
• SCHEMBL1638547
• 6-(hydroxymethyl)isobenzofuran-1(3H)-one
• 452978-21-1
• SY320139
• FT-0748125
• 6-(hydroxymethyl)-1 (3H)-isobenzofuranone
• EN300-23020440
• DTXSID80591365
• 6-(HYDROXYMETHYL)-1(3H)-ISOBENZOFURANONE

• Inchi： 1S/C9H8O3/c10-4-6-1-2-7-5-12-9(11)8(7)3-6/h1-3,10H,4-5H2
• InChI Key： YOZMWKCMXYWHLA-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(CO)C=CC=2C1)=O

Computed Properties

• Exact Mass: 164.047344113g/mol
• Monoisotopic Mass: 164.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.5Ų